4-(Propan-2-yloxy)-2,3-dihydro-1H-isoindole

Specification

• Molecular Formula: C11H15NO
• Molecular Weight: 177.24 g/mol
• IUPAC Name: 4-propan-2-yloxy-2,3-dihydro-1H-isoindole
• Standard InChI: InChI=1S/C11H15NO/c1-8(2)13-11-5-3-4-9-6-12-7-10(9)11/h3-5,8,12H,6-7H2,1-2H3
• Standard InChI Key: JZULKJIKBHZHST-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=CC2=C1CNC2

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound features a 2,3-dihydro-1H-isoindole scaffold, a bicyclic system comprising a benzene ring fused to a five-membered nitrogen-containing ring. The propan-2-yloxy substituent (-OCH(CH3)2) is attached at the 4-position of the isoindole system. Key structural parameters include:

Property	Value
IUPAC Name	4-propan-2-yloxy-2,3-dihydro-1H-isoindole
Canonical SMILES	CC(C)OC1=CC=CC2=C1CNC2
InChI Key	JZULKJIKBHZHST-UHFFFAOYSA-N
XLogP3	2.1 (predicted)

The partial saturation of the isoindole ring reduces aromaticity compared to fully conjugated systems, influencing both reactivity and intermolecular interactions.

Spectroscopic Characterization

While experimental spectral data for this specific compound remains limited in public databases, analogous isoindole derivatives exhibit characteristic NMR signatures:

• 1H NMR: Protons on the saturated ring typically resonate between δ 3.5–4.5 ppm (N-CH2), while aromatic protons appear in the δ 6.5–7.5 ppm range.

• 13C NMR: The quaternary carbon bearing the propan-2-yloxy group is expected near δ 150 ppm, with saturated ring carbons between δ 40–60 ppm.

Synthetic Methodologies

Core Ring Formation

The 2,3-dihydro-1H-isoindole scaffold is commonly constructed via cyclization strategies. A representative protocol from recent literature involves:

• Phthalimide Alkylation: Reaction of potassium phthalimide with epichlorohydrin yields 2-(oxiran-2-ylmethyl)-1H-isoindole-1,3(2H)-dione (rac-3).

• Epoxide Ring Opening: Treatment with HCl generates 2-(3-chloro-2-hydroxypropyl)-1H-isoindole-1,3(2H)-dione (rac-4).

• Functionalization: Subsequent nucleophilic substitution introduces the propan-2-yloxy group via reaction with isopropyl alcohol under basic conditions.

Process Optimization

Key parameters influencing yield and purity:

• Temperature Control: Epoxide ring-opening reactions require strict maintenance at 0–5°C to minimize side reactions.

• Catalyst Selection: Lipase-catalyzed kinetic resolution (e.g., Amano PS-IM) enables enantioselective synthesis of chiral intermediates.

• Solvent Systems: Chloroform/methanol mixtures (3:1 v/v) optimize solubility during recrystallization.

Reactivity and Derivative Synthesis

Electrophilic Substitution

The electron-rich aromatic ring undergoes regioselective substitution:

• Nitration: Concentrated HNO3/H2SO4 at 0°C introduces nitro groups predominantly at the 5-position.

• Sulfonation: Oleum-mediated sulfonation yields water-soluble derivatives for pharmaceutical applications.

Reductive Transformations

Catalytic hydrogenation (H2/Pd-C) saturates the benzene ring, producing decahydroisoindole analogs with enhanced conformational flexibility.

Industrial and Research Applications

Pharmaceutical Intermediate

Serves as a precursor in the synthesis of:

• Antihypertensive Agents: Structural similarity to propranolol and metoprolol.

• Antipsychotic Drugs: Rigid bicyclic system mimics dopamine receptor pharmacophores.

Material Science Applications

• Coordination Polymers: The nitrogen lone pair coordinates to transition metals (Cu2+, Ni2+) to form porous frameworks.

• Photoresist Components: Derivatives with acrylate groups enable UV-curable coatings for microelectronics.

Future Research Directions

Enantioselective Synthesis

Development of asymmetric catalytic methods to access chiral non-racemic forms for:

• Stereospecific Drug Design: Targeting adrenergic receptor subtypes.

• Chiral Stationary Phases: HPLC phases for separation of bioactive enantiomers.

Computational Modeling

QSPR studies to correlate substituent effects with:

• Bioavailability: Machine learning models predicting intestinal absorption.

• Protein Binding: Molecular dynamics simulations of serum albumin interactions.